Cas no 2228798-45-4 (3-chloro-1,1-diphenylpropan-2-ol)

• Product Name: 3-chloro-1,1-diphenylpropan-2-ol
• CAS No: 2228798-45-4
• MF: C₁₅H₁₅ClO
• MW: 246.732003450394
• CID: 5875445
• PubChem ID: 69798466
• Update Time: 2025-10-05

3-chloro-1,1-diphenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1,1-diphenylpropan-2-ol
• 2228798-45-4
• SCHEMBL6489407
• EN300-1861993
• Benzeneethanol, alpha-(chloromethyl)-beta-phenyl-, (alphaR)-

• Inchi： 1S/C15H15ClO/c16-11-14(17)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,14-15,17H,11H2
• InChI Key： JQAVYZDFXKPPAU-UHFFFAOYSA-N
• SMILES： ClCC(C(C1C=CC=CC=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 246.0811428g/mol
• Monoisotopic Mass: 246.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3-chloro-1,1-diphenylpropan-2-ol

3-Chloro-1,1-Diphenylpropan-2-Ol: A Comprehensive Overview

3-Chloro-1,1-diphenylpropan-2-ol (CAS No. 2228798-45-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of phenolic alcohols and is characterized by its diphenylpropane backbone with a hydroxyl group and a chlorine substituent. The molecule's structure provides it with distinct chemical properties, making it a valuable component in numerous research and development fields.

The synthesis of 3-chloro-1,1-diphenylpropan-2-ol involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yield. For instance, the use of catalytic asymmetric synthesis has been explored to enhance the enantioselectivity of the product, which is particularly important for applications in pharmaceuticals and agrochemicals.

One of the most notable applications of 3-chloro-1,1-diphenylpropan-2-ol is in the field of drug discovery. Its unique structure allows it to serve as a building block for various bioactive molecules. Recent studies have highlighted its potential as a lead compound in the development of new anticancer agents. Researchers have found that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for further exploration in oncology.

In addition to its role in pharmaceuticals, 3-chloro-1,1-diphenylpropan-2-ol has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the stability and functionality of these materials.

The physical properties of 3-chloro-1,1-diphenylpropan-2-ol are also worth noting. It has a melting point of approximately 65°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and extraction processes.

From an environmental perspective, 3-chloro-1,1-diphenylpropan-2-ol has been studied for its biodegradation potential. Recent research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental persistence. This finding is significant for industries that utilize this compound, as it aligns with global efforts to promote sustainable chemistry practices.

In conclusion, 3-chloro-1,1-diphenylpropan-2-oL (CAS No. 2228798454) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing scientific innovation.